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Compound of Interest

Compound Name: 4,4-Dimethyloxazolidine

Cat. No.: B1212509

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,4-Dimethyloxazolidine is a versatile heterocyclic compound utilized across various
industries, notably as a preservative and a moisture scavenger in formulations such as paints
and polyurethanes.[1] Its efficacy is intrinsically linked to its stability and degradation profile.
This technical guide provides a comprehensive overview of the stability and primary
degradation pathways of 4,4-Dimethyloxazolidine, including hydrolysis, thermal
decomposition, and potential oxidative and photolytic degradation. Detailed experimental
protocols for stability assessment and quantitative data are presented to support researchers,
scientists, and drug development professionals in their work with this compound.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 4,4-Dimethyloxazolidine is
essential for any stability assessment. Key properties are summarized in the table below.
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Property Value Reference
CAS Number 51200-87-4 [2]
Molecular Formula CsH11NO [3]
Molecular Weight 101.15 g/mol [3]
Appearance Colorless to pale yellow liquid [4]
Boiling Point 150-155 °C [5]
Density 0.95-0.98 g/cm? at 20°C [5]
pKa 8.41 + 0.40 (Predicted) [6]

Miscible with common organic
Solubility solvents (ethanol, ether); [5]

limited water solubility.

Degradation Pathways

4,4-Dimethyloxazolidine is susceptible to degradation through several pathways, with
hydrolysis being the most prominent. Thermal, oxidative, and photolytic degradation are also
potential routes for decomposition.

Hydrolytic Degradation

Hydrolysis is the principal degradation pathway for 4,4-Dimethyloxazolidine, leading to the
reversible formation of 2-amino-2-methyl-1-propanol (AMP) and formaldehyde. This reaction is
essentially the reverse of its synthesis.

The hydrolysis of oxazolidines is known to be facile and complete within a pH range of 1-11.[7]
The reaction rates are subject to general acid-base catalysis and are highly dependent on pH.
[7] For many oxazolidines, a sigmoidal pH-rate profile is observed, with maximum degradation
rates occurring at a pH greater than 7-7.5.[7]
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4,4-Dimethyloxazolidine @ Acidic Conditions (H*) ©
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Caption: Hydrolytic degradation pathway of 4,4-Dimethyloxazolidine.

While specific kinetic data for 4,4-Dimethyloxazolidine is not readily available in the literature,
studies on structurally similar oxazolidines provide valuable insights. For instance, oxazolidines
derived from (-)-ephedrine exhibit hydrolysis half-lives at pH 7.4 and 37°C ranging from 5
seconds to 30 minutes, depending on the substituents.[7] Generally, increased steric hindrance
from substituents tends to decrease the rate of hydrolysis in neutral and basic solutions.[7]

Thermal Degradation

Under conditions of intense heat, such as in a fire, 4,4-Dimethyloxazolidine decomposes to
produce hazardous products including carbon oxides (CO, COz) and nitrogen oxides (NOX).[6]
The thermal stability under more controlled, lower-temperature conditions has not been
extensively reported. However, it is known to be thermally stable for use in applications like
polyurethane production which can involve elevated temperatures.[5]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1212509?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212509?utm_src=pdf-body
https://www.benchchem.com/product/b1212509?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6644591/
https://pubmed.ncbi.nlm.nih.gov/6644591/
https://www.benchchem.com/product/b1212509?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-4-dimethyloxazolidine-dic356316.html
https://www.nbinno.com/?news/bd-44-dimethyloxazolidine-cas-51200-87-4-technical-data-sheet-synthesis-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

4,4-Dimethyloxazolidine High Temperature

Thermal Decomposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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